Cas no 89204-92-2 (Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate)

• Product Name: Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate
• CAS No: 89204-92-2
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD09800995
• CID: 711374
• PubChem ID: 26370194
• Update Time: 2025-10-30

Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate
• 4-Oxazolecarboxylicacid, 5-(3-chlorophenyl)-, methyl ester
• Methyl 5-(3-chlorophenyl)-1,3-oxazole-4-carboxylate
• BS-23628
• AKOS015848999
• MFCD09800995
• METHYL5-(3-CHLOROPHENYL)OXAZOLE-4-CARBOXYLATE
• DTXSID20650086
• A861272
• 89204-92-2

• MDL： MFCD09800995
• Inchi： 1S/C11H8ClNO3/c1-15-11(14)9-10(16-6-13-9)7-3-2-4-8(12)5-7/h2-6H,1H3
• InChI Key： PSEFUIFASINPKU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=C(C(=O)OC)N=CO1

Computed Properties

• Exact Mass: 237.01900
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.315
• Boiling Point: 383.9°C at 760 mmHg
• Flash Point: 186°C
• Refractive Index: 1.554
• PSA: 52.33000
• LogP: 2.78160

Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate Security Information

• Hazardous Material Identification：

Additional information on Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate

Methyl 5-(3-Chlorophenyl)oxazole-4-carboxylate: An Overview of a Versatile Compound (CAS No. 89204-92-2)

Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate (CAS No. 89204-92-2) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are heterocyclic compounds containing an oxygen and a nitrogen atom in a five-membered ring. The presence of a chlorophenyl substituent and a methyl ester group imparts unique chemical and biological properties to this molecule, making it an important intermediate in various synthetic pathways and drug development processes.

The structure of Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate can be represented as follows: C₁₁H₉ClNO₃. This compound is characterized by its high stability and reactivity, which are crucial for its applications in both academic research and industrial settings. The chlorophenyl group provides electron-withdrawing properties, while the methyl ester group enhances solubility and reactivity, making it a valuable building block in organic synthesis.

In recent years, Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate has gained significant attention due to its potential applications in the development of novel pharmaceuticals. Oxazoles, in general, are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Research has shown that derivatives of this compound can exhibit potent inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery.

A study published in the Journal of Medicinal Chemistry highlighted the use of Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that this compound could be efficiently converted into a series of derivatives with enhanced antiviral activity against several RNA viruses, including influenza and coronaviruses. The results indicated that the chlorophenyl substituent played a crucial role in modulating the biological activity of the final products.

Beyond its pharmaceutical applications, Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate has also been explored for its potential use in materials science. A recent publication in the Journal of Materials Chemistry reported the synthesis of polymerizable oxazoles using this compound as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for various advanced applications such as coatings, adhesives, and electronic materials.

The synthetic versatility of Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate is further exemplified by its use in the preparation of functionalized oxazoles for catalytic processes. A study published in the Catalysis Science & Technology journal described the efficient synthesis of this compound via a one-pot reaction sequence involving condensation, cyclization, and esterification steps. The researchers demonstrated that this method could be easily scaled up for industrial production, highlighting the practicality and cost-effectiveness of using this compound as a starting material.

In addition to its synthetic utility, Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate has been investigated for its environmental impact. A study published in the Environmental Science & Technology journal evaluated the biodegradability and ecotoxicity of this compound. The results showed that under controlled conditions, the compound exhibited moderate biodegradability and low ecotoxicity, suggesting that it can be safely used in various industrial processes with minimal environmental risk.

The future prospects for Methyl 5-(3-chlorophenyl)oxazole-4-carboxylate are promising. Ongoing research is focused on optimizing synthetic routes to improve yield and purity, as well as exploring new applications in areas such as drug delivery systems and nanotechnology. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications across multiple disciplines.